Cas no 143185-79-9 (1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORATE)
143185-79-9 structure
Product Name:1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORATE
CAS No:143185-79-9
MF:C33H33BF4N2
MW:544.43314242363
CID:108211
PubChem ID:46783881
Update Time:2025-04-18
1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORATE Chemical and Physical Properties
Names and Identifiers
-
- 1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORATE
- 1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOR...
- 1-butyl-2-[3-(1-butylbenzo[cd]indol-1-ium-2-yl)prop-2-enylidene]benzo[cd]indole,tetrafluoroborate
- BENZ[CD]INDOLIUM,1-BUTYL-2-[3-(1-BUTYLBENZ[CD]INDOL-2(1H)-YLIDENE)-1-PROPENYL]-,(E,E)-,TETRAFLUOROBORATE(1-)
- 2-butyl-3-[(1E)-3-[(3Z)-2-butyl-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-3-ylidene]prop-1-en-1-yl]-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(11),2,4(12),5,7,9-hexaen-2-ium; tetrafluoroboranuide
- (2Z)-1-butyl-2-[(E)-3-(1-butylbenzo[cd]indol-1-ium-2-yl)prop-2-enylidene]benzo[cd]indole;tetrafluoroborate
- 1-Butyl-2-[3-(1-butylbenzo[cd]indol-2(1H)-ylidene)prop-1-en-1-yl]benzo[cd]indol-1-ium tetrafluoroborate
- 1-butyl-2-[3-(1-butylbenzo[cd]indol-1-ium-2-yl)prop-2-enylidene]benzo[cd]indole;tetrafluoroborate
- 1-butyl-2-((1E,3Z)-3-(1-butylbenzo[cd]indol-2(1H)-ylidene)prop-1-en-1-yl)benzo[cd]indol-1-ium tetrafluoroborate
- 1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORAT
- DTXSID90721631
- 143185-79-9
- EN300-25661631
-
- Inchi: 1S/C33H33N2.BF4/c1-3-5-22-34-28(26-16-7-12-24-14-9-20-30(34)32(24)26)18-11-19-29-27-17-8-13-25-15-10-21-31(33(25)27)35(29)23-6-4-2;2-1(3,4)5/h7-21H,3-6,22-23H2,1-2H3;/q+1;-1
- InChI Key: RLDUSRNJMKEHTI-UHFFFAOYSA-N
- SMILES: F[B-](F)(F)F.[N+]1(CCCC)=C(/C=C/C=C2/C3=CC=CC4=CC=CC(=C34)N/2CCCC)C2=CC=CC3=CC=CC1=C23
Computed Properties
- Exact Mass: 544.26700
- Monoisotopic Mass: 544.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 40
- Rotatable Bond Count: 8
- Complexity: 789
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.2A^2
Experimental Properties
- Density: g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 7.94000
- LogP: 9.00920
1-BUTYL-2-((E)-3-[1-BUTYLBENZO[CD]INDOL-2(1H)-YLIDENE]-1-PROPENYL)BENZO[CD]INDOLIUM TETRAFLUOROBORATE Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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